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[2-[(E)-2-(1,3-Benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide [2-[(E)-2-(1,3-Benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide
Brand Name: Vulcanchem
CAS No.: 117412-41-6
VCID: VC0038863
InChI: InChI=1S/C17H13NO2S.C8H20N.3BrH.Pt/c1-12(19)20-15-8-4-2-6-13(15)10-11-17-18-14-7-3-5-9-16(14)21-17;1-5-9(6-2,7-3)8-4;;;;/h2-11H,1H3;5-8H2,1-4H3;3*1H;/q;+1;;;;+2/p-3/b11-10+;;;;;
SMILES: CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]
Molecular Formula: C25H33Br3N2O2PtS
Molecular Weight: 860.4 g/mol

[2-[(E)-2-(1,3-Benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide

CAS No.: 117412-41-6

Main Products

VCID: VC0038863

Molecular Formula: C25H33Br3N2O2PtS

Molecular Weight: 860.4 g/mol

[2-[(E)-2-(1,3-Benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide - 117412-41-6

CAS No. 117412-41-6
Product Name [2-[(E)-2-(1,3-Benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide
Molecular Formula C25H33Br3N2O2PtS
Molecular Weight 860.4 g/mol
IUPAC Name [2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide
Standard InChI InChI=1S/C17H13NO2S.C8H20N.3BrH.Pt/c1-12(19)20-15-8-4-2-6-13(15)10-11-17-18-14-7-3-5-9-16(14)21-17;1-5-9(6-2,7-3)8-4;;;;/h2-11H,1H3;5-8H2,1-4H3;3*1H;/q;+1;;;;+2/p-3/b11-10+;;;;;
Standard InChIKey MHESAAVHCKOJCG-RJNQGHNVSA-K
Isomeric SMILES CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1/C=C/C2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]
SMILES CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]
Canonical SMILES CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]
Synonyms NEt4-PtBrasb
tetraethylammonium tribromo(2-(2-acetoxystyryl)benzothiazole)platinate(II)
PubChem Compound 6443937
Last Modified Nov 11 2021
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